2-Bromo-4-fluorobenzenesulfonyl chloride

• IUPAC Name: 2-bromo-4-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H3BrClFO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H
• InChI Key: GJPWPFVLPNTOOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)S(=O)(=O)Cl
• Molecular Formula: C6H3BrClFO2S
• DSSTOX Substance ID: DTXSID60380815
• Molecular Weight: 273.51 g/mol
• CAS No.: 351003-45-7

Description

2-Bromo-4-fluorobenzenesulfonyl chloride (2-Br-4-F-BzSCl) is an important synthetic intermediate and reagent for many organic synthesis reactions. It is a versatile and highly reactive compound, used in a variety of laboratory applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. This compound has been extensively studied in the past few decades and its mechanism of action and biochemical and physiological effects have been well documented.

Scientific Research Applications

• Polymeric Carrier Activation : 4-Fluorobenzenesulfonyl chloride has been identified as an excellent activating agent for covalent attachment of biologicals to various solid supports. It reacts rapidly with primary or secondary hydroxyl groups, forming 4-fluorobenzenesulfonate leaving groups. This activated solid support can be used immediately or preserved, and it retains its activity for months. This property is potentially beneficial for therapeutic applications in bioselective separation of human lymphocyte subsets from whole blood and tumor cells from bone marrow (Chang et al., 1992).

• Desulfitative Arylation in Organic Synthesis : The reactivity of halobenzenesulfonyl chlorides, including 2-, 3-, and 4-bromobenzenesulfonyl chlorides, for Pd-catalysed desulfitative arylation has been explored. These compounds have shown promising results in producing arylated heteroarenes without cleaving C–Br bonds. This property allows for further transformations, demonstrating their potential in creating complex organic molecules (Skhiri et al., 2015).

• Synthesis of Sulfonated Derivatives : Syntheses of various sulfonated derivatives, including 4-amino-3-fluorobenzenesulfonic acid, have been achieved through reactions involving benzenesulfonyl chloride. These methods highlight the versatility of benzenesulfonyl chlorides in synthesizing diverse sulfonic acids, which are crucial in many chemical reactions and pharmaceutical applications (Courtin, 1983).

• Synthesis of Pesticides : 2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a related compound, has been utilized in synthesizing key intermediates for the preparation of pesticides. This demonstrates the potential of similar compounds like 2-bromo-4-fluorobenzenesulfonyl chloride in agricultural chemistry, especially in the development of novel pesticides (Du et al., 2005).

• Application in Solid-Phase Synthesis : Polymer-supported benzenesulfonamides prepared from various immobilized primary amines and 2/4-nitrobenzenesulfonyl chloride have been used as key intermediates in chemical transformations, showcasing their utility in solid-phase synthesis. This application is significant in the production of diverse chemical scaffolds, which are foundational in pharmaceutical and chemical research (Fülöpová & Soural, 2015).

Safety and Hazards

2-Bromo-4-fluorobenzenesulfonyl chloride is classified as a hazardous substance. It causes severe skin burns and eye damage, and may cause respiratory irritation. The compound should be handled with protective gloves, clothing, and eye/face protection, and used only in well-ventilated areas or outdoors.

Mechanism of Action

Target of Action

2-Bromo-4-fluorobenzenesulfonyl chloride is a chemical compound used primarily as a pharmaceutical intermediate

Mode of Action

This reaction typically results in the replacement of the chloride group with the nucleophile .

Biochemical Pathways

Given its use as a pharmaceutical intermediate, it’s likely involved in the synthesis of more complex molecules that can interact with various biochemical pathways .

Result of Action

As a pharmaceutical intermediate, its primary role is likely in the synthesis of active pharmaceutical ingredients, which would have their own distinct cellular effects .

Action Environment

This compound is sensitive to moisture and should be stored away from oxidizing agents, water, and bases . Its reactivity suggests that it would rapidly react in biological environments. Environmental factors such as pH and the presence of nucleophiles would likely influence its reactivity and stability .